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Compound of Interest

Compound Name: rac Ibuprofen-d3

Cat. No.: B018673 Get Quote

For researchers, scientists, and drug development professionals utilizing rac-Ibuprofen-d3, this

technical guide provides a comprehensive overview of commercial suppliers, key technical

data, and established experimental protocols. The deuterated form of racemic ibuprofen, rac-

Ibuprofen-d3, serves as an invaluable internal standard for the quantitative analysis of

ibuprofen in various biological matrices by mass spectrometry.

Commercial Availability
A number of reputable chemical suppliers offer rac-Ibuprofen-d3 for research and analytical

purposes. The following table summarizes the key commercial sources.
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Supplier CAS Number Molecular Formula Notes

LGC Standards 121662-14-4 C₁₃H₁₅D₃O₂

Offers the product as

a neat solid in various

pack sizes (e.g., 1 mg,

5 mg, 10 mg).

Provides a Certificate

of Analysis and Safety

Data Sheet upon

request.[1][2]

Santa Cruz

Biotechnology
121662-14-4 C₁₃H₁₅D₃O₂

Lists the compound

and notes that it is

classified as a

Dangerous Good for

transport, which may

incur additional

shipping charges.[2]

Cenmed 121662-14-4 C₁₃H₁₅D₃O₂

Provides the product

with a stated purity of

98% and 99%

deuterium enrichment.

[3]

Mithridion Not explicitly stated Not explicitly stated

Offers rac-Ibuprofen-

d3 in 1mg and 10mg

quantities.[4]

Pharmaffiliates 121662-14-4 C₁₃H₁₅D₃O₂

Supplies the product

as a white to pale

beige solid and

provides a sample

Certificate of Analysis

and MSDS.

Simson Pharma

Limited
121662-14-4 Not explicitly stated

Provides the product

with a Certificate of

Analysis.
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Cayman Chemical 121662-14-4 C₁₃H₁₅D₃O₂

States the isotopic

purity is ≥99% for

deuterated forms (d₁-

d₃). Intended for use

as an internal

standard for GC- or

LC-MS.

Sigma-Aldrich 121662-14-4 Not explicitly stated

Offers the product as

an analytical standard

and suggests its use

as an internal

standard in HPLC-

MS/MS applications.

Technical Specifications
The quality and purity of rac-Ibuprofen-d3 are critical for its function as an internal standard.

The following table consolidates the available quantitative data from various suppliers and

literature sources.

Parameter Specification Source

Chemical Purity (HPLC) >95% LGC Standards

Isotopic Enrichment ≥99% deuterated forms (d₁-d₃) Cayman Chemical

Appearance White to Pale Beige Solid Pharmaffiliates

Molecular Weight 209.30 g/mol PubChem

Storage Temperature -20°C or 2-8°C Refrigerator
LGC Standards,

Pharmaffiliates

Experimental Protocols: Quantification of Ibuprofen
using LC-MS/MS
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rac-Ibuprofen-d3 is predominantly used as an internal standard (IS) for the accurate

quantification of ibuprofen in biological samples, such as plasma and synovial fluid, by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The following is a detailed

methodology synthesized from published research.

Sample Preparation: Solid Phase Extraction (SPE) for
Plasma
A robust sample preparation is crucial to remove interfering matrix components.

Step 1: In a 96-well plate, dilute 100 µL of spiked plasma with 100 µL of a working solution

containing 250 ng/mL of rac-Ibuprofen-d3 in 2% phosphoric acid.

Step 2: Condition an SPE plate with methanol followed by 0.1% formic acid.

Step 3: Load the diluted plasma sample onto the SPE plate.

Step 4: Wash the plate with 2% methanol in 0.1% formic acid.

Step 5: Elute the analytes with two aliquots of 80:20 (v/v) acetonitrile-methanol.

Step 6: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS

analysis.

Liquid Chromatography (LC) Conditions
Chromatographic separation is essential to resolve ibuprofen from other sample components.

LC System: Shimadzu Prominence 20AD HPLC system or equivalent.

Analytical Column: ZORBAX Eclipse XDB-C18, 50 mm × 2.1 mm, 3.5-µm.

Mobile Phase A: 0.005% formic acid in water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.750 mL/min.
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Column Temperature: 40 °C.

Injection Volume: 10 µL.

Gradient:

Initial: 30% B, hold for 0.5 min.

Linear gradient to 55% B at 4.50 min.

Column wash at 90% B.

Re-equilibration to initial conditions.

Mass Spectrometry (MS) Conditions
The mass spectrometer is used for sensitive and selective detection.

Mass Spectrometer: AB Sciex API 5000 or equivalent.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Monitoring Mode: Selected Reaction Monitoring (SRM).

SRM Transitions:

Ibuprofen: m/z 205 → 161.

Ibuprofen-d3 (IS): m/z 208 → 164.

Visualizations
Experimental Workflow for Ibuprofen Quantification
The following diagram illustrates the overall workflow for the quantification of ibuprofen in

plasma using rac-Ibuprofen-d3 as an internal standard.
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Caption: Workflow for Ibuprofen Quantification.

Signaling Pathway Context: Ibuprofen's Mechanism of
Action
While rac-Ibuprofen-d3 is primarily a tool for analysis, it is important to understand the

biological context of ibuprofen. Ibuprofen is a non-steroidal anti-inflammatory drug (NSAID) that

non-selectively inhibits cyclooxygenase (COX) enzymes.
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Caption: Ibuprofen's Inhibition of the COX Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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